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Compound of Interest

Compound Name: 2-Aminooctanedioic acid

Cat. No.: B555915

This guide provides immediate safety, handling, and disposal protocols for 2-
Aminooctanedioic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is crucial for ensuring a safe laboratory
environment and maintaining experimental integrity.

Chemical Identifier:

Name: 2-Aminooctanedioic acid

Synonyms: DL-a-Aminosuberic acid, DL-2-Aminosuberic acid

Molecular Formula: CsH1sNO4[1]

Molecular Weight: 189.21 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

According to the Safety Data Sheet (SDS), 2-Aminooctanedioic acid is classified as a
hazardous substance that can cause skin irritation and serious eye damage.[2] Therefore,
stringent adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment:
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection or butyl rubber) and clothing to prevent skin

exposure.[3][4] A lab coat must be worn.

Under normal use conditions with adequate
) ) ventilation, no protective equipment is typically
Respiratory Protection o
needed.[3] If dust formation is likely, a NIOSH-

approved respirator is recommended.

Chemical-resistant gloves are required. The
Hand Protection specific material should be chosen based on the

breakthrough time for the substance.

Operational Plan: Handling and Experimental
Protocol

Proper handling is critical to prevent exposure and contamination. The following step-by-step
protocol outlines the safe handling of 2-Aminooctanedioic acid in a laboratory setting.

Protocol for Weighing and Preparing a Solution:
e Preparation:
o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
o Verify that the eyewash station and safety shower are accessible and operational.

o Assemble all necessary equipment: analytical balance, weigh paper or boat, spatula,
beaker, graduated cylinder, and the appropriate solvent.
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o Don all required PPE as specified in the table above.

e Weighing the Compound:
o Tare the analytical balance with the weigh paper or boat.

o Carefully use a clean spatula to transfer the desired amount of 2-Aminooctanedioic acid
powder onto the weigh paper.

o Avoid creating dust. If dust is generated, ensure the fume hood is effectively capturing it.
o Record the exact weight.

e Dissolving the Compound:

[e]

Carefully transfer the weighed powder into a beaker of appropriate size.

o

Add a small amount of the chosen solvent to the beaker to wet the powder.

[¢]

Gradually add the remaining solvent while stirring with a magnetic stir bar or glass rod until
the compound is fully dissolved.

[¢]

If necessary, sonicate the solution to aid dissolution.

» Storage of Stock Solution:

o Once prepared, the stock solution should be aliquoted to prevent inactivation from
repeated freeze-thaw cycles.[5]

o Store the solution at -20°C for use within one year, or at -80°C for use within two years.[5]

Experimental Workflow Diagram:
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Caption: Workflow for safely handling and preparing solutions of 2-Aminooctanedioic acid.

Disposal Plan

All materials that have come into contact with 2-Aminooctanedioic acid must be treated as
hazardous waste. Improper disposal can lead to environmental contamination and regulatory
non-compliance.

Step-by-Step Disposal Protocol:

o Waste Segregation:
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o Solid Waste: Collect unused 2-Aminooctanedioic acid powder, contaminated gloves,
weigh papers, and other disposable labware in a designated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing 2-Aminooctanedioic acid in a separate,
compatible, and clearly labeled liquid hazardous waste container.

o Container Management:
o Ensure all waste containers are sealed tightly to prevent spills or leaks.

o Label containers with the full chemical name ("2-Aminooctanedioic acid") and the
appropriate hazard warnings (e.qg., "Irritant").

e Spill Management:
o In the event of a spill, immediately alert others in the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand
or vermiculite.[6]

o Carefully collect the absorbent material and the spilled substance and place it into the
designated solid hazardous waste container.[6]

o Clean the spill area thoroughly with an appropriate solvent.
» Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all local, state, and federal regulations for chemical waste disposal.[7]

Disposal Decision Tree:
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Caption: Decision tree for the proper segregation and disposal of 2-Aminooctanedioic acid
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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